Positive and negative photopatterning of metal oxides on silicon via bipolar electrochemical depositionElectronic supplementary information (ESI) available: experimental details, XRD profiles, optical and SEM micrographs. See http://www.rsc.org/suppdata/cc/b1/b104586p/
Chemical Communications Pub Date: 2001-08-09 DOI: 10.1039/B104586P
Abstract
Negative and positive microscale
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